Cas no 644979-02-2 (1,2,3,3-Tetramethyl-5-sulfo-3H-indol-1-ium iodide)

• Product Name: 1,2,3,3-Tetramethyl-5-sulfo-3H-indol-1-ium iodide
• CAS No: 644979-02-2
• MF: C₁₂H₁₆INO₃S
• MW: 381.229814529419
• CID: 2792171
• PubChem ID: 71371739
• Update Time: 2025-04-21

1,2,3,3-Tetramethyl-5-sulfo-3H-indol-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 644979-02-2
• DTXSID80794652
• 1,2,3,3-Tetramethyl-5-sulfo-3H-indolium iodide
• 1,2,3,3-Tetramethyl-5-sulfo-3H-indol-1-ium iodide

• Inchi： 1S/C12H15NO3S.HI/c1-8-12(2,3)10-7-9(17(14,15)16)5-6-11(10)13(8)4;/h5-7H,1-4H3;1H
• InChI Key： NWSWGUAHXDVBLN-UHFFFAOYSA-N
• SMILES： [I-].S(C1C=CC2=C(C=1)C(C)(C)C(C)=[N+]2C)(=O)(=O)O

Computed Properties

• Exact Mass: 380.98956Da
• Monoisotopic Mass: 380.98956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų